3-(3,4-Dimethylphenyl)-2,2-difluoropropanoic acid

• Molecular Formula: C11H12F2O2
• Molecular Weight: 214.21 g/mol
• IUPAC Name: 3-(3,4-dimethylphenyl)-2,2-difluoropropanoic acid
• InChI: InChI=1S/C11H12F2O2/c1-7-3-4-9(5-8(7)2)6-11(12,13)10(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key: FQNYEWMYRHGBSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(C(=O)O)(F)F)C

Description

3-(3,4-Dimethylphenyl)-2,2-difluoropropanoic acid is a fluorinated aromatic carboxylic acid featuring a 3,4-dimethylphenyl group attached to a propanoic acid backbone with two fluorine atoms at the C2 position. This structure combines electron-donating methyl groups on the aromatic ring with electron-withdrawing fluorine atoms, creating unique electronic and steric properties. The compound’s synthesis, reactivity, and applications likely align with fluorinated carboxylic acids used in pharmaceuticals or agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,4-Dimethylphenyl)-2,2-difluoropropanoic acid typically involves the introduction of the dimethylphenyl group and the difluoropropanoic acid moiety through a series of chemical reactions. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction is known for its mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific methods and conditions used in industrial settings are often proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

Types of Reactions

3-(3,4-Dimethylphenyl)-2,2-difluoropropanoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, solvent, and reaction time, depend on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in modified compounds with different functional groups.

Scientific Research Applications

3-(3,4-Dimethylphenyl)-2,2-difluoropropanoic acid has several scientific research applications, including:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of fine chemicals and as a building block for various industrial applications.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethylphenyl)-2,2-difluoropropanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects through binding to enzymes or receptors, leading to changes in biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues with Varying Aromatic Substituents

A. Fluorinated Phenylpropanoic Acids

• 3-[4-(Trifluoromethyl)phenyl]propanoic acid: The trifluoromethyl group (CF₃) is strongly electron-withdrawing, leading to higher acidity (pKa ~2.5–3.0) compared to the dimethylphenyl analog. The CF₃ group enhances metabolic stability but reduces solubility in aqueous media. Crystal structures reveal dimerization via O–H⋯O hydrogen bonds .
• The difluoro group induces conformational rigidity, as evidenced by its SMILES string (C1=CC(=CC=C1CC(C(=O)O)(F)F)Br) .

B. Dimethylphenyl Derivatives

• 3-(3,4-Dimethylphenyl)-3-(pyridin-4-yl)acrylic acid : Incorporation of a pyridine ring introduces basicity (pKa ~4.5–5.0 for pyridine) and π-π stacking capability. The methyl groups reduce solubility in polar solvents (e.g., water solubility <1 mg/mL) but improve lipid membrane permeability. Reported melting point: 238–240°C .
• Higher yield (96%) in synthesis compared to non-halogenated analogs suggests improved reaction efficiency with electron-withdrawing substituents .

Substituent Effects on Physicochemical Properties

Compound	MW (g/mol)	Melting Point (°C)	Key Substituents	logP*	pKa*
3-(3,4-Dimethylphenyl)-2,2-difluoropropanoic acid	214.21	Not reported	3,4-Me₂Ph, 2,2-F₂	~2.8	~3.2
3-[4-(Trifluoromethyl)phenyl]propanoic acid	218.17	Not reported	4-CF₃Ph	~2.5	~2.8
3-(4-Bromophenyl)-2,2-difluoropropanoic acid	265.06	Not reported	4-BrPh, 2,2-F₂	~3.0	~3.1
3-(3,4-Dimethylphenyl)acrylic acid	257.30	238–240	3,4-Me₂Ph, pyridin-4-yl	~2.7	~4.5

*Predicted values based on structural analogs.

• Electronic Effects: Difluoro substitution lowers pKa by ~0.5 units compared to non-fluorinated analogs (e.g., 3,4-dimethylphenylpropanoic acid) due to inductive electron withdrawal.
• Lipophilicity : Methyl groups increase logP by ~0.3–0.5 compared to halogenated derivatives, favoring membrane penetration .